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Compound of Interest

Compound Name: Hept-6-ynoxybenzene

Cat. No.: B13902654

Get Quote

To design an effective disposal strategy, we must first understand the molecule's physical

parameters. The following table summarizes the key operational metrics extrapolated from

standard terminal alkyne and aromatic ether safety profiles.
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Property Operational Value / Hazard
Causality & Safety
Implication

Chemical Structure
Terminal Alkyne + Aromatic

Ether

Dual risk: Metal acetylide

formation & peroxide

generation.

Flammability Highly Flammable

Vapors can form explosive

mixtures with air,; mandates

fume hood use.

Reactivity (Alkyne) Acidic proton

Deprotonates in strong bases

or heavy metals (Cu, Ag) to

form shock-sensitive salts.

Reactivity (Ether) Susceptible to auto-oxidation

Prolonged storage in air/light

leads to explosive organic

peroxides.

Toxicity
Skin/Eye Irritant, Aspiration

Hazard

Requires strict PPE (nitrile

gloves, splash goggles, flame-

retardant coat),.

Mechanistic Safety Insights: The "Why" Behind the
Protocol
True laboratory safety stems from understanding chemical causality, not just following rules.

Hept-6-ynoxybenzene requires targeted interventions based on its specific functional groups:

The Terminal Alkyne Hazard: Terminal alkynes possess an acidic proton that can be

deprotonated to form highly reactive and potentially explosive acetylide anions, especially in

the presence of strong bases or certain metal salts (e.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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